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Compound of Interest

Compound Name: VUF11418

Cat. No.: B560427 Get Quote

For researchers and scientists in the field of drug development, the safe handling and disposal

of chemical compounds are paramount. This document provides a comprehensive guide to the

proper disposal procedures for VUF11418, a CXCR3 agonist used in inflammation research.

Adherence to these guidelines is essential to ensure laboratory safety and environmental

protection.

VUF11418 is an organic molecule that should be handled with care in a laboratory setting.

While a specific Safety Data Sheet (SDS) with detailed hazard information is not publicly

available, it is prudent to treat this compound as potentially hazardous. The following

procedures are based on best practices for the disposal of chemical waste.

VUF11418 Chemical and Physical Properties
A summary of the known properties of VUF11418 is provided in the table below. The lack of a

comprehensive SDS necessitates a conservative approach to its handling and disposal.
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Property Value Source

CAS Number 1414376-85-4
ChemicalBook[1],

AChemBlock[2]

Molecular Formula C25H31I2N AChemBlock[2]

Molecular Weight 599.34 g/mol AChemBlock[2]

Appearance Solid Probechem[3]

Solubility 10 mM in DMSO Probechem

Storage

Solid Powder: -20°C for 12

Months; 4°C for 6 Months. In

Solvent: -80°C for 6 Months;

-20°C for 6 Months.

Probechem

Experimental Protocols: Disposal of VUF11418
The recommended procedure for the disposal of VUF11418 involves treating it as a chemical

waste product. This protocol is designed to minimize risk to personnel and the environment.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Labeled, leak-proof, and sealable chemical waste container.

Chemical fume hood.

Waste manifest or tag provided by your institution's Environmental Health and Safety (EHS)

department.

Procedure:

Risk Assessment: Before handling VUF11418, conduct a risk assessment for the disposal

process. Given the lack of specific toxicity data, assume the compound may be harmful if

inhaled, ingested, or comes into contact with skin.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling VUF11418 and its waste.

Work in a Ventilated Area: All handling and preparation of VUF11418 waste should be

conducted inside a certified chemical fume hood to prevent inhalation of any dust or vapors.

Segregate Waste: Do not mix VUF11418 waste with other types of waste unless specifically

instructed to do so by your EHS department. It should be collected in a designated chemical

waste container.

Containerization:

Solid Waste: Place any solid VUF11418, contaminated lab supplies (e.g., weighing paper,

gloves, pipette tips), into a clearly labeled, leak-proof, and sealable solid chemical waste

container.

Liquid Waste: If VUF11418 is in a solvent (e.g., DMSO), collect the solution in a labeled,

leak-proof, and sealable liquid chemical waste container. The container must be

compatible with the solvent used.

Labeling: Clearly label the waste container with the following information:

"Hazardous Waste"

The full chemical name: VUF11418

The CAS number: 1414376-85-4

The solvent used (if applicable) and its approximate concentration.

An estimate of the quantity of VUF11418 in the container.

The date of accumulation.

Your name, lab, and contact information.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials. Follow your institution's guidelines for
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secondary containment.

Disposal Request: Once the waste container is full or ready for disposal, follow your

institution's procedures to request a pickup from the EHS department. Complete any

required waste manifests or tags accurately.

Logical Workflow for VUF11418 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of VUF11418.
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Caption: Workflow for the safe disposal of VUF11418.

Disclaimer: This information is intended as a guide and is based on general laboratory safety

principles. Always consult your institution's specific waste disposal policies and your

Environmental Health and Safety (EHS) department for guidance. Local, state, and federal

regulations for chemical waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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